(S)-tert-butyl 2-((methylthio)methyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(methylsulfanylmethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H21NO2S/c1-11(2,3)14-10(13)12-7-5-6-9(12)8-15-4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key: UXFUPNXBSGBAGM-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CSC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]1CSC
• Molecular Formula: C11H21NO2S
• Molecular Weight: 231.36 g/mol

Description

Pyrrolidines are a class of organic compounds that contain a five-membered ring with four carbon atoms and one nitrogen atom. The compound you mentioned seems to be a derivative of pyrrolidine, with additional functional groups attached to it.

Synthesis Analysis

Pyrrolidines can be synthesized through various methods. One efficient method involves the N-heterocyclization of primary amines with diols, catalyzed by a Cp*Ir complex. Another method involves the use of O-benzoylhydroxylamines as alkyl nitrene precursors and a proficient rhodium catalyst.

Chemical Reactions Analysis

Pyrrolidines can undergo various chemical reactions. For example, a copper-catalyzed intermolecular carboamination of potassium N-carbamoyl-β-aminoethyltrifluoroborates with terminal, 1,2-disubstituted, and 1,1-disubstituted vinylarenes bearing a number of functional groups can provide 2-arylpyrrolidines.

Mechanism of Action

Target of Action

The primary targets of this compound are the nuclear receptors, specifically REV-ERB-α/β . These receptors play a crucial role in regulating the expression of genes involved in various biological processes, including circadian rhythm and metabolism .

Mode of Action

The compound acts as an agonist for REV-ERB-α/β, meaning it binds to these receptors and enhances their activity . This binding is direct and reversible, with a dissociation constant (Kd) of 800 nM for REV-ERB-α . The compound potently increases REV-ERB-dependent repressor activity .

Biochemical Pathways

Activation of rev-erb-α has been associated with increased exercise capacity by increasing mitochondria counts in skeletal muscle . This suggests that the compound may influence energy metabolism and muscle function.

Pharmacokinetics

The compound’s solubility in dmso (50 mg/ml) suggests it may have good bioavailability .

Result of Action

Activation of REV-ERB-α by the compound in animal models has been shown to increase exercise capacity by increasing the count of mitochondria in skeletal muscle . This could potentially lead to enhanced physical performance and endurance.